Cas no 192717-23-0 (4-(3-methyl-1,2-oxazol-5-yl)butanal)

• Product Name: 4-(3-methyl-1,2-oxazol-5-yl)butanal
• CAS No: 192717-23-0
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 116223
• PubChem ID: 22100909
• Update Time: 2025-04-18

4-(3-methyl-1,2-oxazol-5-yl)butanal Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolebutanal,3-methyl-
• 3-methyl-5-Isoxazolebutanal
• 5-Isoxazolebutanal,3-methyl-(9CI)
• 4-(3-methyl-1,2-oxazol-5-yl)butanal
• COBUDDDCWAJXHY-UHFFFAOYSA-N
• SCHEMBL8562580
• 4-(3-methylisoxazol-5-yl)-butyraldehyde
• EN300-1827832
• 192717-23-0

• Inchi： 1S/C8H11NO2/c1-7-6-8(11-9-7)4-2-3-5-10/h5-6H,2-4H2,1H3
• InChI Key： COBUDDDCWAJXHY-UHFFFAOYSA-N
• SMILES： O1C(=CC(C)=N1)CCCC=O

Computed Properties

• Exact Mass: 153.07903
• Monoisotopic Mass: 153.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.1